Cas no 551931-31-8 (2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER)

2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER is a specialized acrylate ester derivative featuring a naphthalene-based structure with a butoxy substituent. This compound is primarily utilized in polymer chemistry and material science due to its ability to impart unique optical and mechanical properties to acrylic polymers. The presence of the naphthalene moiety enhances UV absorption and thermal stability, while the butoxy group improves solubility in organic matrices. Its methacrylate functionality allows for facile incorporation into copolymer systems via radical polymerization. This monomer is particularly valuable in applications requiring tailored refractive indices, such as advanced coatings or optical materials. Careful handling is advised due to potential reactivity of the acrylate group.

2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER structure

551931-31-8 structure

Product Name:2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER

CAS No:551931-31-8

MF:C₁₈H₂₀O₃

MW:284.349605560303

CID:3271989

PubChem ID:5935017

Update Time:2025-10-29

2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER
- 5R-0311
- methyl (E)-3-(6-butoxy-2-naphthyl)-2-propenoate
- AKOS005094026
- methyl (E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate
- SCHEMBL1481225
- methyl (2E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate
- 551931-31-8
- methyl(2E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate
- Inchi： 1S/C18H20O3/c1-3-4-11-21-17-9-8-15-12-14(5-7-16(15)13-17)6-10-18(19)20-2/h5-10,12-13H,3-4,11H2,1-2H3/b10-6+
- InChI Key： PXROZUSRTZUKIK-UXBLZVDNSA-N
- SMILES： O(C1C=CC2C=C(/C=C/C(=O)OC)C=CC=2C=1)CCCC

Computed Properties

Exact Mass: 284.14124450Da
Monoisotopic Mass: 284.14124450Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 35.5Å²

2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI84240-1mg	methyl (2E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate	551931-31-8	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84240-5mg	methyl (2E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate	551931-31-8	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI84240-10mg	methyl (2E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate	551931-31-8	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI84240-500mg	methyl (2E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate	551931-31-8	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI84240-1g	methyl (2E)-3-(6-butoxynaphthalen-2-yl)prop-2-enoate	551931-31-8	>90%	1g	$1295.00	2024-04-19

2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER Related Literature

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Additional information on 2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER

2-PROPENOIC ACID, 3-(6-BUTOXY-2-NAPHTHALENYL)-, METHYL ESTER (CAS No. 551931-31-8)

The compound 2-propenoic acid, 3-(6-butoxy-2-naphthalenyl)-, methyl ester (CAS No. 551931-31-8) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of acrylic esters, which are widely used in various industries due to their versatile properties. The methyl ester functional group attached to the acrylic acid moiety plays a significant role in its chemical reactivity and physical properties.

Recent studies have highlighted the importance of naphthalenyl derivatives in material science and pharmaceutical applications. The presence of the 6-butoxy substituent on the naphthalene ring enhances the compound's solubility and stability, making it suitable for use in high-performance materials. Researchers have also explored the potential of this compound in polymer synthesis, where its acrylic ester group contributes to cross-linking and improves mechanical properties.

The synthesis of 2-propenoic acid, 3-(6-butoxy-2-naphthalenyl)-, methyl ester involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These advancements have made the compound more accessible for industrial applications.

In terms of physical properties, this compound exhibits a high melting point due to its rigid molecular structure. The naphthalene ring system contributes to its aromatic stability, while the butoxy group introduces a degree of flexibility and hydrophobicity. These characteristics make it ideal for use in coatings and adhesives where both durability and adhesion are critical.

Recent research has focused on the environmental impact of acrylic esters like this compound. Scientists have developed biodegradable versions by incorporating renewable resources into the synthesis process. For instance, using plant-based alcohols as starting materials has reduced the carbon footprint associated with traditional production methods.

The application of 2-propenoic acid, 3-(6-butoxy-2-naphthalenyl)-, methyl ester extends beyond materials science into the pharmaceutical industry. Its ability to form stable complexes with certain drug molecules has made it a promising candidate for drug delivery systems. Studies have shown that incorporating this compound into polymeric nanoparticles enhances drug encapsulation efficiency and controlled release profiles.

In conclusion, 2-propenoic acid, 3-(6-butoxy-2-naphthalenyl)-, methyl ester (CAS No. 551931-31-8) is a versatile compound with significant potential in multiple fields. Ongoing research continues to uncover new applications and improve its production processes, ensuring its relevance in an ever-evolving industry landscape.